Cas no 1551877-07-6 (N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine)

N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine is a specialized organic compound featuring a furan ring substituted with a 2-methylcyclopropyl group and an N-hydroxylamine functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of heterocyclic frameworks and bioactive molecules. The hydroxylamine moiety enables participation in nitrone formation and cycloaddition reactions, while the furan core offers versatility in further functionalization. Its stability and selectivity make it suitable for applications in medicinal chemistry and agrochemical research. The compound's well-defined structure ensures reproducibility in synthetic pathways, supporting its use as a key intermediate in complex organic synthesis.
N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine structure
1551877-07-6 structure
Product name:N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine
CAS No:1551877-07-6
MF:C9H13NO2
MW:167.205022573471
CID:6222910
PubChem ID:82685497

N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine
    • 1551877-07-6
    • N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
    • EN300-1853184
    • AKOS021003088
    • Inchi: 1S/C9H13NO2/c1-6-4-8(6)9-3-2-7(12-9)5-10-11/h2-3,6,8,10-11H,4-5H2,1H3
    • InChI Key: JZJYIUCJUXGZGS-UHFFFAOYSA-N
    • SMILES: O1C(CNO)=CC=C1C1CC1C

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.4Ų
  • XLogP3: 0.9

N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1853184-5.0g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
5g
$3147.0 2023-05-26
Enamine
EN300-1853184-0.1g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
0.1g
$553.0 2023-09-18
Enamine
EN300-1853184-1g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
1g
$628.0 2023-09-18
Enamine
EN300-1853184-5g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
5g
$1821.0 2023-09-18
Enamine
EN300-1853184-1.0g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
1g
$1086.0 2023-05-26
Enamine
EN300-1853184-2.5g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
2.5g
$1230.0 2023-09-18
Enamine
EN300-1853184-10.0g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
10g
$4667.0 2023-05-26
Enamine
EN300-1853184-0.5g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
0.5g
$603.0 2023-09-18
Enamine
EN300-1853184-10g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
10g
$2701.0 2023-09-18
Enamine
EN300-1853184-0.05g
N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}hydroxylamine
1551877-07-6
0.05g
$528.0 2023-09-18

Additional information on N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine

Comprehensive Overview of N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine (CAS No. 1551877-07-6)

N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine (CAS No. 1551877-07-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a furan ring substituted with a 2-methylcyclopropyl group and a hydroxylamine functional moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to participate in various chemical reactions, including N-O bond formation and cycloaddition reactions.

One of the key reasons for the growing interest in N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine is its potential in drug discovery. The furan ring is a common pharmacophore found in many FDA-approved drugs, and the addition of the 2-methylcyclopropyl group enhances its metabolic stability. This compound is often explored in the context of small molecule therapeutics, particularly for targeting inflammatory pathways and enzyme inhibition. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are pivotal in developing treatments for chronic diseases.

From an industrial perspective, CAS No. 1551877-07-6 is valued for its scalability and compatibility with modern green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis methods to produce this compound, minimizing waste and energy consumption. This aligns with the global shift toward environmentally friendly chemical production, a topic frequently searched by professionals in the field. Questions like "How to synthesize N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine sustainably?" or "What are the applications of furan derivatives in medicine?" reflect the compound's relevance in contemporary research.

Another area of interest is the compound's potential in agrochemical innovation. The 2-methylcyclopropyl moiety is known to confer resistance to enzymatic degradation, making it a candidate for developing next-generation crop protection agents. With the rising demand for high-efficiency pesticides that are less harmful to non-target organisms, N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine could play a critical role in addressing food security challenges. Searches such as "New furan-based agrochemicals 2024" or "Cyclopropyl derivatives in agriculture" underscore this trend.

Analytical characterization of CAS No. 1551877-07-6 is also a hot topic, with advanced techniques like NMR spectroscopy and mass spectrometry being employed to ensure purity and structural integrity. Researchers often inquire about "Best methods for analyzing hydroxylamine derivatives" or "Spectroscopic data for N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine," highlighting the need for reliable analytical protocols. The compound's stability under various conditions is another frequently discussed aspect, particularly in forums focused on chemical storage and handling best practices.

In summary, N-{5-(2-methylcyclopropyl)furan-2-ylmethyl}hydroxylamine (CAS No. 1551877-07-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable asset for researchers aiming to develop innovative solutions to modern challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in organic synthesis and drug development discussions for years to come.

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